6-{[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]carbonyl}-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 6-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C19H18N4O4S/c24-17(14-10-20-19-23(18(14)25)7-8-28-19)22-5-3-21(4-6-22)11-13-1-2-15-16(9-13)27-12-26-15/h1-2,7-10H,3-6,11-12H2
• InChI Key: MSQSXRHFHKMJEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CN=C5N(C4=O)C=CS5
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules involves multiple steps, including reactions with other compounds to form new heterocyclic compounds. For example, novel compounds can be synthesized from visnaginone–ethylacetate or khellinone–ethylacetate by reacting with 6-aminothiouracil, leading to products like N-(thiazolo[3, 2-a]pyrimidine)-3-methylbenzodifuran-2-carboxamide (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, 3-acyl-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-ones can be synthesized by reacting 1-acyl-2-bromoacetylenes with 6-methyl-2-thiouracil (Elokhina et al., 1996).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class, including X-ray structural analysis, is crucial for understanding their potential interactions and functionalities. For instance, the structure of 3-benzoyl-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one provides insights into the spatial arrangement of atoms and the overall molecular geometry, which are essential for predicting chemical behavior and interactions (Elokhina et al., 1996).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their unique structural features. They can participate in various chemical reactions leading to the formation of new derivatives with diverse functionalities. For example, the synthesis of 5H-thiazolo[3,2-a]pyrimidine derivatives from 6-methyl-2-thiouracil and 1-acyl-2-bromoacetylenes illustrates the reactivity of these compounds and their potential to form new chemical entities with distinct properties (Elokhina et al., 1996).